Cas no 1213856-86-0 ((1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine
• CAS No: 1213856-86-0
• MF: C₈H₈Cl₃N
• MW: 224.514819145203
• CID: 6400345
• PubChem ID: 103694345
• Update Time: 2025-06-08

(1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine
• Benzenemethanamine, 2,4,6-trichloro-α-methyl-, (αR)-
• EN300-1963925
• 1213856-86-0

• Inchi： 1S/C8H8Cl3N/c1-4(12)8-6(10)2-5(9)3-7(8)11/h2-4H,12H2,1H3/t4-/m1/s1
• InChI Key： AETFXHMYNBNPLH-SCSAIBSYSA-N
• SMILES： C1([C@@H](C)N)=C(Cl)C=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 222.972232g/mol
• Monoisotopic Mass: 222.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 284.2±35.0 °C(Predicted)
• pka: 7.74±0.10(Predicted)

Additional information on (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine

Introduction to (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1213856-86-0 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The molecular structure of this compound, specifically (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine, presents a unique combination of functional groups that make it a valuable candidate for various applications. This introduction aims to provide a comprehensive overview of the compound's properties, its potential applications, and how it aligns with the latest advancements in the scientific community.

The compound's molecular formula and stereochemistry are crucial factors that contribute to its distinct chemical behavior. The presence of three chlorine atoms at the 2, 4, and 6 positions of the phenyl ring introduces a high degree of electrophilicity, which can be exploited in various synthetic pathways. Additionally, the (1R) configuration at the chiral center adds another layer of complexity, making it an interesting subject for studying stereoselectivity and enantioselectivity in chemical reactions.

In recent years, there has been a growing interest in developing novel compounds that can serve as intermediates or building blocks for more complex molecules. (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine fits well into this category due to its versatile reactivity. Researchers have been exploring its potential use in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable tool in organic synthesis.

One of the most compelling aspects of this compound is its role in the development of new drugs. The phenyl ring with multiple chlorine substituents is a common motif in many bioactive molecules. By serving as a precursor or intermediate, (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine can help researchers create more complex structures with potential therapeutic benefits. For instance, it has been investigated as a component in the synthesis of kinase inhibitors and other targeted therapies.

The stereochemistry of the compound is also a critical factor in its biological activity. The (1R) configuration can influence how the molecule interacts with biological targets at the molecular level. This is particularly important in drug design, where enantiomeric purity can significantly impact efficacy and safety. Recent studies have shown that compounds with carefully controlled stereochemistry often exhibit more predictable and favorable pharmacological profiles.

Advances in computational chemistry have further enhanced our understanding of (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic routes with greater accuracy. These tools have been instrumental in identifying new applications for the compound and improving existing synthetic methodologies. By leveraging computational power, scientists can accelerate the discovery process and reduce experimental costs.

The compound's reactivity also makes it a valuable asset in material science research. Researchers are exploring its potential use in creating novel polymers and coatings with enhanced properties. The chlorine atoms on the phenyl ring can participate in cross-linking reactions, leading to materials with improved durability and functionality. This opens up possibilities for applications in industries ranging from aerospace to electronics.

In conclusion, (1R)-1-(2,4,6-trichlorophenyl)ethan-1-amine is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an attractive candidate for pharmaceutical development, organic synthesis, and material science applications. As research continues to evolve, we can expect to see even more innovative uses for this compound emerge.